
A Comparative Guide to Lithium Nitrate and
Potassium Nitrate in Molten Salt Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lithium nitrate

Cat. No.: B148061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of high-temperature applications such as thermal energy storage and heat

transfer fluids, the choice of molten salt is critical. This guide provides an objective comparison

of two common alkali metal nitrates, lithium nitrate (LiNO₃) and potassium nitrate (KNO₃),

focusing on their performance in molten salt applications. The information presented is

supported by experimental data to assist researchers in making informed decisions for their

specific needs.

Core Physical and Thermal Properties: A
Quantitative Comparison
The performance of a molten salt is primarily dictated by its thermophysical properties. The

following table summarizes the key quantitative data for lithium nitrate and potassium nitrate.
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Property
Lithium Nitrate
(LiNO₃)

Potassium
Nitrate (KNO₃)

Solar Salt
(60% NaNO₃,
40% KNO₃)

Lithium-
Containing
Ternary
Mixture (e.g.,
30% LiNO₃,
13% NaNO₃,
57% KNO₃)

Melting Point ~255 °C[1] ~334 °C[1][2]
~220-240 °C[3]

[4]

~120-130 °C[5]

[6]

Decomposition

Temperature
~474 °C[7]

~400 °C

(decomposes)[2]

Stable up to

~600 °C[3][8]

Stable up to

~550-600 °C[6]

[9]

Density (at

melting point)
~1.781 g/cm³[10] ~1.865 g/cm³[10]

~1.9 g/cm³ (at

250 °C)

Varies with

composition

Specific Heat

Capacity (liquid)
~1.54 J/(g·K)[7] ~1.53 J/(g·K) ~1.5 J/(g·K)[3]

~1.718 J/g°C (at

390°C)[6]

Viscosity (at 350

°C)

Lower than

KNO₃

Higher than

LiNO₃

~2.95-3.26

mPa·s

Lower than Solar

Salt

Thermal

Conductivity

Higher than

KNO₃

Lower than

LiNO₃
~0.5 W/(m·K)

Enhanced with

LiNO₃

Ionic

Conductivity (at

350°C)

~2.2-2.4 S/cm[1] ~0.8-0.9 S/cm[1]

Lower than

LiNO₃ containing

mixtures

Higher than

Solar Salt[1]

Performance in Molten Salt Applications: A Head-to-
Head Analysis
Thermal Stability and Operating Temperature Range
Potassium nitrate, often a key component of "Solar Salt" (a mixture of sodium nitrate and

potassium nitrate), exhibits thermal stability up to approximately 600°C.[3][8] Lithium nitrate,

while having a lower melting point, also shows high thermal stability, with decomposition

beginning around 474°C.[7] The addition of lithium nitrate to potassium nitrate and sodium
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nitrate mixtures can significantly lower the melting point of the resulting ternary eutectic mixture

to as low as 120-130°C, while maintaining a high decomposition temperature, thus widening

the operational temperature window.[5][6][9] This is a crucial advantage in applications like

concentrated solar power (CSP) where a wider liquid range enhances efficiency.[11]

Heat Capacity and Thermal Energy Storage
The specific heat capacity of a molten salt determines its ability to store thermal energy. Both

lithium nitrate and potassium nitrate have comparable specific heat capacities in their pure

liquid states.[7] However, ternary mixtures containing lithium nitrate have been shown to

exhibit a higher specific heat capacity compared to the binary Solar Salt.[6] This translates to a

greater energy storage capacity for a given volume of salt, a significant factor in the design and

cost of thermal energy storage systems.

Viscosity and Heat Transfer
Lower viscosity is desirable for heat transfer fluids as it reduces the power required for

pumping. While data for pure molten salts can be difficult to compare at the same temperature

due to their different melting points, studies on mixtures indicate that the addition of lithium
nitrate can lead to a lower viscosity compared to binary nitrate mixtures.[6] This, combined

with the higher thermal conductivity of lithium nitrate, results in improved heat transfer

characteristics for lithium-containing molten salts.

Corrosivity
The corrosive nature of molten nitrates, particularly at high temperatures, is a critical

consideration for the longevity of containment materials such as steel alloys. The presence of

impurities can significantly increase corrosion rates.[12] While both salts can be corrosive, the

specific composition of the molten salt mixture and the operating conditions play a more

significant role than the individual nitrate ions themselves. Proper material selection and control

of impurities are essential to mitigate corrosion in any molten nitrate salt system.[13][14]

Experimental Protocols
Determination of Thermal Properties (Melting Point and
Heat Capacity) using Differential Scanning Calorimetry

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/profile/Alparslan-Oztekin/publication/271908740_Thermophysical_Properties_of_LiNO3-NaNO3-KNO3_Mixtures_for_Use_in_Concentrated_Solar_Power/links/54f083590cf2b36214aa4180/Thermophysical-Properties-of-LiNO3-NaNO3-KNO3-Mixtures-for-Use-in-Concentrated-Solar-Power.pdf
https://dspace.uevora.pt/rdpc/bitstream/10174/35212/1/Book%20Chapter_High%20Temperature%20-%20Molten%20Salts%20-%20GuerreiroL%20HenriquezM.pdf
https://pdfs.semanticscholar.org/2f71/b9554b1ee9f776ab99efaaf066a37c243974.pdf?skipShowableCheck=true
https://www.osti.gov/etdeweb/servlets/purl/20944862
https://www.benchchem.com/product/b148061?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12387699/
https://www.benchchem.com/product/b148061?utm_src=pdf-body
https://dspace.uevora.pt/rdpc/bitstream/10174/35212/1/Book%20Chapter_High%20Temperature%20-%20Molten%20Salts%20-%20GuerreiroL%20HenriquezM.pdf
https://www.benchchem.com/product/b148061?utm_src=pdf-body
https://www.benchchem.com/product/b148061?utm_src=pdf-body
https://dspace.uevora.pt/rdpc/bitstream/10174/35212/1/Book%20Chapter_High%20Temperature%20-%20Molten%20Salts%20-%20GuerreiroL%20HenriquezM.pdf
https://www.benchchem.com/product/b148061?utm_src=pdf-body
https://www.osti.gov/servlets/purl/1545803
https://www.tib-op.org/ojs/index.php/solarpaces/article/view/924
https://inis.iaea.org/records/fy4yp-0yy78/files/53064568.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(DSC)
A common method for determining the melting point and heat capacity of molten salts is

Differential Scanning Calorimetry (DSC).[3]

Methodology:

Sample Preparation: A small, precisely weighed sample of the nitrate salt (typically 5-10 mg)

is hermetically sealed in a crucible (e.g., aluminum or gold-plated stainless steel) to prevent

any interaction with the atmosphere. An empty, sealed crucible is used as a reference.

Instrument Setup: The DSC instrument is calibrated using standard materials with known

melting points and enthalpies of fusion.

Measurement: The sample and reference crucibles are placed in the DSC furnace. A

controlled temperature program is initiated, typically involving heating the sample at a

constant rate (e.g., 10°C/min) through its melting range and beyond.

Data Analysis: The DSC instrument measures the difference in heat flow between the

sample and the reference. The melting point is determined from the onset temperature of the

endothermic melting peak. The heat capacity is calculated from the heat flow signal in the

liquid region, often using a sapphire standard for calibration.

Measurement of Viscosity using a Rotational Viscometer
The viscosity of molten salts can be measured using a high-temperature rotational viscometer.

[1]

Methodology:

Sample Preparation: A sufficient amount of the nitrate salt is placed in a crucible and heated

in a furnace until it is completely molten and thermally stable.

Instrument Setup: A spindle of known geometry is attached to the viscometer. The instrument

is calibrated using standard fluids with known viscosities at various temperatures.

Measurement: The spindle is immersed into the molten salt at a controlled temperature. The

viscometer rotates the spindle at a set speed, and the torque required to overcome the
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viscous drag of the fluid is measured.

Data Analysis: The viscosity is calculated from the measured torque, the rotational speed,

and the geometry of the spindle and crucible. Measurements are typically taken over a range

of temperatures to determine the temperature dependence of the viscosity.

Visualizing Molten Salt Eutectic Behavior
The following diagram illustrates the concept of a eutectic mixture, where the combination of

two or more components results in a lower melting point than any of the individual components.

This is a key principle in the design of low-melting-point molten salts.

Individual Components

Eutectic Mixture

Resulting Property

Lithium Nitrate (LiNO₃)
Melting Point: ~255°C

LiNO₃-KNO₃ Mixture
(Eutectic Composition)

Potassium Nitrate (KNO₃)
Melting Point: ~334°C

Lower Melting Point
(e.g., ~125°C)

Results in

Click to download full resolution via product page

Caption: Formation of a lower melting point eutectic mixture from individual nitrate salts.

Experimental Workflow for Thermophysical Property
Analysis
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The logical flow for characterizing a novel molten salt mixture is depicted below. This process

ensures a systematic evaluation of the material's suitability for a given application.

Phase 1: Synthesis & Initial Screening Phase 2: Detailed Characterization Phase 3: Performance Evaluation

Salt Mixture
Formulation

Melting Point
Determination (DSC)

Thermal Stability
Analysis (TGA/DSC)

Heat Capacity
Measurement (DSC)

Viscosity
Measurement

Corrosion
Testing

Performance in
Application-Specific Rig

Click to download full resolution via product page

Caption: A typical experimental workflow for characterizing molten salt candidates.

Conclusion
Both lithium nitrate and potassium nitrate are valuable components in molten salt

formulations. Potassium nitrate is a cost-effective and thermally stable option, widely used in

binary mixtures. Lithium nitrate, while more expensive, offers significant advantages in

lowering the melting point of mixtures, widening the operating temperature range, and

improving heat transfer properties. The choice between them, or more commonly, the decision

to incorporate lithium nitrate into a potassium nitrate-based mixture, will depend on the

specific performance requirements and economic constraints of the application. For

applications demanding lower operating temperatures and enhanced thermal energy storage

density, lithium nitrate-containing mixtures present a compelling option.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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